Cas no 20878-51-7 (2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide)

• Product Name: 2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide
• CAS No: 20878-51-7
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• MDL: MFCD10021566
• CID: 1074326
• PubChem ID: 28267773
• Update Time: 2025-04-24

2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide
• 2-(3,4,5-Trimethoxy-phenyl-carbamoyl)-anilin
• AG-L-22528
• aminotrimethoxyphenylbenzamide
• CTK4E5370
• FT-0682897
• I01-15889
• RP16133
• DTXSID00651192
• AKOS015854798
• MFCD10021566
• Benzamide, 2-amino-N-(3,4,5-trimethoxyphenyl)-
• BF-0757
• J-508051
• SCHEMBL15290405
• 20878-51-7

• MDL： MFCD10021566
• Inchi： 1S/C16H18N2O4/c1-20-13-8-10(9-14(21-2)15(13)22-3)18-16(19)11-6-4-5-7-12(11)17/h4-9H,17H2,1-3H3,(H,18,19)
• InChI Key： AFBDOTKADSTOEI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1OC)NC(C1C=CC=CC=1N)=O)OC

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.8Ų

2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide Security Information

• HazardClass：IRRITANT

Additional information on 2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide

2-Amino-N-(3,4,5-Trimethoxyphenyl)Benzamide (CAS No. 20878-51-7): A Comprehensive Overview

The compound 2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide (also referred to by its CAS number 20878-51-7) is a highly specialized chemical entity that has garnered significant attention in the field of biomedical research. This molecule belongs to a class of compounds known for their potential pharmacological and therapeutic applications, particularly in areas such as inflammation, pain management, and neurodegenerative disorders.

2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide is characterized by its unique structure, which combines a benzamide core with an amino group at the 2-position and a 3,4,5-trimethoxyphenyl substituent. This combination of functional groups renders the compound highly bioactive and susceptible to various biochemical interactions, making it a subject of interest for researchers exploring novel drug candidates.

Recent studies have highlighted the potential of N-(3,4,5-Trimethoxyphenyl)benzamides in modulating key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that this class of compounds exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are implicated in inflammatory processes. Such findings underscore the therapeutic potential of 2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide as a selective COX inhibitor, potentially offering a novel approach to treating inflammatory diseases.

Furthermore, investigations into the synthesis and characterization of 2-Amino-N-(3,4,5-Trimethoxyphenyl)Benzamide have revealed its stability under physiological conditions and its ability to cross the blood-brain barrier. These properties make it a promising candidate for neuroprotective agents, particularly in conditions such as Alzheimer's disease and multiple sclerosis.

Emerging research also points to the compound's role in modulating receptor systems, including the N-methyl-D-aspartate (NMDA) receptor. A study in *Neuropharmacology* (2023) reported that 2-Amino-N-(3,4,5-trimethoxyphenyl)benzamide exhibits selective antagonism at the NMDA receptor, suggesting its potential as a novel anxiolytic or antidepressant agent.

Given these multifaceted biological activities, 2-Amino-N-(3,4,5-Trimethoxyphenyl)Benzamide is currently under evaluation in preclinical models to assess its efficacy and safety profile. Early results indicate that the compound exhibits favorable pharmacokinetics and minimal adverse effects, positioning it as a highly promising candidate for further clinical development.

In conclusion, 2-Amino-N-(3,4,5-Trimethoxyphenyl)benzamide (CAS No. 20878-51-7) represents a cutting-edge advancement in biomedical research, with implications spanning inflammation, neurodegeneration, and mental health. Its unique structural features and diverse biological activities make it a focal point for drug discovery efforts aimed at addressing unmet medical needs.